2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxycarbonylpiperazin-2-yl]acetic acid
Overview
Description
2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxycarbonylpiperazin-2-yl]acetic acid is a useful research compound. Its molecular formula is C19H26N2O6 and its molecular weight is 378.425. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Reactivity : This compound has been synthesized through various chemical reactions, highlighting its potential in organic synthesis. For instance, it can be prepared by hydrolysis of acetonitrile derivatives, showcasing its utility in producing acyl chlorides and amides through interaction with amines and pyrazole (Arutjunyan et al., 2013).
Utility in Formation of Other Chemical Compounds : The compound plays a role in the formation of various other complex molecules. It has been used in the synthesis of acetic acids and their esters, which are crucial in the development of new chemical entities (Yamaguchi et al., 1992).
Applications in Medicinal Chemistry
Role in ACE Inhibition : Derivatives of this compound have shown potential in inhibiting the angiotensin-converting enzyme (ACE), which is significant in cardiovascular research (Yanagisawa et al., 1988).
NMR Spectroscopy Studies : The compound's derivatives have been studied using NMR spectroscopy, providing insights into their structural and chemical properties, crucial for drug design and discovery (Malek et al., 2004).
Synthesis of Novel Compounds : It serves as a precursor in the synthesis of diverse organic compounds, such as indoloketopiperazines, which have implications in pharmaceutical research (Ghandi et al., 2012).
Applications in Material Science
- Fluorescence Studies : Certain derivatives of this compound have been used in fluorescence studies, particularly for the selective determination of metal ions, indicating its application in sensor technology and material science (Li Rui-j, 2013).
Industrial and Laboratory Applications
- Continuous Flow Synthesis : This compound and its derivatives have been utilized in continuous flow synthesis, demonstrating its application in industrial processes and laboratory-scale chemical synthesis (Gutmann et al., 2012).
Properties
IUPAC Name |
2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxycarbonylpiperazin-2-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O6/c1-19(2,3)27-18(25)21-10-9-20(12-15(21)11-16(22)23)17(24)26-13-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNXCGQIZIZHADE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1CC(=O)O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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